N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-[4-(cyanomethyl)phenyl]methanimidamide

• IUPAC Name: N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-[4-(cyanomethyl)phenyl]methanimidamide
• InChI: InChI=1S/C13H10N6/c14-6-5-10-1-3-11(4-2-10)18-9-19-13(8-16)12(17)7-15/h1-4,9H,5,17H2,(H,18,19)/b13-12-
• InChI Key: BYJBKDWRJXRGQZ-SEYXRHQNSA-N
• Canonical SMILES: C1=CC(=CC=C1CC#N)NC=NC(=C(C#N)N)C#N
• Isomeric SMILES: C1=CC(=CC=C1CC#N)NC=N/C(=C(/C#N)\N)/C#N
• Molecular Formula: C13H10N6
• Molecular Weight: 250.26 g/mol

Description

“N’-[(Z)-2-amino-1,2-dicyanoethenyl]-N-[4-(cyanomethyl)phenyl]methanimidamide” is a chemical compound with the molecular formula C13H10N6. It has a molar mass of 250.26.

Scientific Research Applications

Molecular Structure and Conformational Analysis

Ab initio calculations have been conducted on compounds such as methanimidamide to understand their molecular structure and conformational preferences. Studies have revealed pyramidal arrangements around the nitrogen of the amino group, with significant insights into the N-inversion barriers and C–N rotational barriers, providing a deeper understanding of electron distribution within these molecules (Prasad et al., 1999).

Synthetic Chemistry and Reaction Mechanisms

The compound has been involved in the synthesis of various chemical structures. It acts as a stable methanimine synthon in [2 + 2] cycloadditions with ketenes, leading to the synthesis of β-lactams in a single step (Palomo et al., 1997). Additionally, reactions involving N-1(2,2-dichloroalkylidene)amines have been explored, resulting in the synthesis of various compounds such as β-chloro-α-cyanoenamines and α-chloroimidates, highlighting intricate reaction mechanisms and the versatility of these compounds in chemical synthesis (Verhé et al., 1980).

Advanced Material Synthesis

Research has extended into the field of materials science, where the compound has contributed to the synthesis of new materials with potential applications in various industries. For instance, the synthesis of N,N-Bis(2-{[(2-methyl-2-phenyl-1,3-dioxolan-4-yl)methyl]amino}ethyl)N',N'-dihydr oxyethanediimidamide and its mononuclear complexes with various metal ions has been reported. The coordination of metal ions through nitrogen atoms and the study of these complexes through spectral analyses underline the compound's significance in creating new materials with unique properties (Canpolat et al., 2004).